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For Immediate Release

Yangling, Shaanxi – November 28, 2025 – Researchers in the field of pesticide science are

continuously exploring novel compounds for effective and sustainable pest management.

Among these, the Celangulin family of natural products, derived from the plant Celastrus

angulatus, has demonstrated significant insecticidal properties. This guide provides a

comprehensive comparison of the insecticidal spectrum of Celangulin V, a prominent member

of this family, with other conventional insecticides.

A Note on Celangulin XIX: While this guide aims to confirm the insecticidal spectrum of

Celangulin XIX, a thorough review of the current scientific literature did not yield specific data

for this particular compound. The research community has primarily focused on Celangulin V

as a representative of this class of insecticides. Therefore, the data and comparisons

presented herein are based on studies conducted on Celangulin V and a general "celangulin"

formulation, providing a strong foundational understanding of the potential of the broader

Celangulin family.

Broad-Spectrum Efficacy Against Key Agricultural
Pests
Celangulin exhibits a range of insecticidal activities, including stomach poisoning, antifeedant

effects, and contact toxicity.[1] Its efficacy has been demonstrated against a variety of

economically important agricultural pests.
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The insecticidal spectrum of Celangulin includes, but is not limited to:

Lepidoptera:

Cabbage Worm (Pieris rapae)

Diamondback Moth (Plutella xylostella)[1]

Cabbage Armyworm (Mamestra brassicae)[1]

Cotton Bridge Worm (Prodenia litura)[1]

Oriental Armyworm (Mythimna separata)

Hemiptera:

Aphids (Aphidoidea)[1]

Bird Cherry-Oat Aphid (Rhopalosiphum padi)

Hymenoptera:

Red Imported Fire Ant (Solenopsis invicta)

Quantitative Comparison of Insecticidal Activity
To provide a clear benchmark of Celangulin's potency, the following tables summarize key

performance indicators such as the median lethal dose (LD50), median lethal concentration

(LC50), and median knockdown dose (KD50) against various insect species, compared with

commonly used synthetic insecticides.

Table 1: Comparative Stomach Toxicity (LC50/KD50) of Celangulin V and Other Insecticides

against Lepidopteran Pests
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Insecticide Target Pest Bioassay Method
LC50 / KD50 (µg/g
or ppm)

Celangulin V Mythimna separata Not Specified KD50: 301.0 µg/g

Emamectin Benzoate Spodoptera frugiperda Topical Application LC50: 0.16 ppm

Chlorantraniliprole Spodoptera frugiperda Topical Application LC50: 0.28 ppm

Spinetoram Spodoptera frugiperda Topical Application LC50: 0.44 ppm

Chlorfluazuron Plutella xylostella Not Specified LC50: 0.0006 mg/mL

Spinosad
Plutella xylostella (3rd

instar)
Leaf Dip

LC50: 0.647 ppm

(48h)

λ-cyhalothrin Plutella xylostella Not Specified
LC50: 0.035 mg/mL

(on cabbage)

Table 2: Comparative Contact Toxicity (LD50/LC50) of Celangulin and Other Insecticides

against Hemipteran and Hymenopteran Pests

Insecticide Target Pest Bioassay Method LD50 / LC50

Celangulin
Solenopsis invicta

(large workers)
Not Specified

LD50: 0.046 ng/ant

(24h)

Azadirachtin
Solenopsis invicta

(large workers)
Not Specified

LD50: 0.200 ng/ant

(24h)

Veratramine
Solenopsis invicta

(large workers)
Not Specified

LD50: 544.610 ng/ant

(24h)

λ-cyhalothrin Rhopalosiphum padi Coated Glass Vial LC50: 8.18 ng a.i./cm²

Sulfoxaflor Rhopalosiphum padi Not Specified
LC50: 4.61 µg/mL

(24h)

Acetamiprid Rhopalosiphum padi Not Specified
LC50: 111.82 µg/mL

(24h)
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Mechanism of Action: Targeting the V-ATPase
Proton Pump
The primary mode of action for Celangulin V is believed to be the disruption of the insect's

digestive system. It specifically targets the vacuolar-type H+-ATPase (V-ATPase) located in the

apical membrane of midgut cells. This enzyme is crucial for energizing ion transport and

maintaining the steep pH gradient necessary for digestion and nutrient absorption in insects.

By inhibiting V-ATPase, Celangulin V disrupts these vital physiological processes, leading to

insect mortality.
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Proposed mechanism of Celangulin V action on insect midgut V-ATPase.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are the protocols for the key bioassays used to determine the insecticidal spectrum of

Celangulin.

Stomach and Contact Toxicity: Leaf-Dip Bioassay
This method is widely used to assess the oral and contact toxicity of insecticides on

phytophagous insects.
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Workflow:

Prepare Serial Dilutions of Test Compound

Dip Fresh Leaves in Each Dilution (e.g., 10-30s)

Air-Dry Treated Leaves

Place Individual Leaves in Petri Dishes

Introduce Test Insects (e.g., 10-20 larvae)

Incubate Under Controlled Conditions
(e.g., 25°C, 16:8 L:D)

Assess Mortality at Predetermined Intervals
(e.g., 24, 48, 72h)

Analyze Data Using Probit Analysis to Determine LC50

Click to download full resolution via product page

Workflow for a standard leaf-dip insecticidal bioassay.
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Detailed Steps:

Preparation of Test Solutions: A stock solution of the test compound is prepared in an

appropriate solvent and serially diluted to obtain a range of concentrations. A control group

using only the solvent is also prepared.

Leaf Treatment: Fresh, undamaged leaves from the host plant are immersed in each test

solution for a uniform duration (e.g., 10-30 seconds).

Drying: The treated leaves are allowed to air-dry completely in a fume hood.

Experimental Setup: Each treated leaf is placed in a separate petri dish lined with moist filter

paper to maintain turgidity.

Insect Introduction: A predetermined number of test insects (e.g., 10-20 larvae of a specific

instar) are introduced into each petri dish.

Incubation: The petri dishes are maintained under controlled environmental conditions (e.g.,

25 ± 2°C, 60-70% relative humidity, and a 16:8 hour light:dark photoperiod).

Mortality Assessment: The number of dead insects is recorded at specific time points (e.g.,

24, 48, and 72 hours). Mortality is typically defined as the inability of the insect to make

coordinated movements when gently prodded.

Data Analysis: The mortality data is corrected for any control mortality using Abbott's formula.

A probit analysis is then performed to calculate the LC50 value.

Antifeedant Activity: No-Choice Leaf Disc Bioassay
This assay is designed to evaluate the feeding deterrence of a compound when the insect has

no alternative food source.

Workflow:
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Prepare Serial Dilutions of Test Compound

Treat Leaf Discs with Test Solutions

Cut Leaf Discs of Uniform Size

Air-Dry Treated Discs

Place One Treated Disc in Each Petri Dish

Introduce One Larva per Dish

Pre-starve Test Insects (e.g., 2-4 hours)

Incubate for a Set Period (e.g., 24h)

Measure Consumed Leaf Area

Calculate Feeding Deterrence Index

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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